Cas no 2172251-15-7 (2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2172251-15-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6394253
• PubChem ID: 165584166
• Update Time: 2025-05-25

2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• EN300-1533404
• 2172251-15-7
• 2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-15-28(2,26(33)29-16-23(25(31)32)18-9-8-10-18)30-27(34)35-17-24-21-13-6-4-11-19(21)20-12-5-7-14-22(20)24/h4-7,11-14,18,23-24H,3,8-10,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： JEUYKQOPSCXEFI-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Introduction to 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic Acid (CAS No. 2172251-15-7)

2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2172251-15-7, represents a fusion of advanced chemical synthesis and molecular design, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a cyclobutyl moiety provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the amide and methoxycarbonyl groups introduce polar characteristics, enhancing solubility and binding affinity. The fluorine-containing aromatic ring further adds complexity, potentially modulating metabolic stability and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophores to achieve synergistic effects. The structure of 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid aligns well with this trend, as it integrates features that could be exploited for targeted drug delivery and enhanced therapeutic efficacy. Specifically, the combination of the amino group with the methoxycarbonyl moiety suggests potential applications in modulating enzyme activity or receptor binding.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods to predict and optimize molecular interactions. The complex architecture of 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid offers a rich scaffold for such investigations, providing opportunities to develop novel analogs with improved pharmacological profiles.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct intricate molecules with high precision. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to assemble the desired structure. These methodologies not only highlight the synthetic prowess available today but also underscore the importance of innovation in chemical manufacturing.

Evaluation of the biological activity of 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid is ongoing, with initial studies focusing on its interaction with specific enzymes and receptors. Preliminary data suggest that this compound may exhibit inhibitory effects on certain targets relevant to metabolic disorders and inflammatory conditions. Such findings are particularly promising given the increasing recognition of these diseases as major global health challenges.

The development of new pharmaceutical agents requires a thorough understanding of both chemical properties and biological mechanisms. The structural features of 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid, including its polarity and steric bulk, are critical factors that will influence its behavior in vivo. Advanced spectroscopic techniques and computational modeling are being utilized to elucidate these properties in detail, providing insights that will guide further optimization efforts.

The impact of this research extends beyond academic curiosity; it holds promise for translating laboratory discoveries into tangible therapeutic benefits. By exploring the potential of compounds like 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid, scientists aim to address complex diseases by developing innovative treatments that target underlying molecular mechanisms.

In conclusion, 2-cyclobutyl-3-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2172251)) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable candidate for further investigation in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies.